Cas no 2306254-54-4 ((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid)

• Product Name: (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid
• CAS No: 2306254-54-4
• MF: C₂₆H₂₂N₂O₄
• MW: 426.463886737823
• CID: 5107501
• Update Time: 2025-06-13

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αS)-
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-indol-7-yl)propanoic acid
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid

• Inchi： 1S/C26H22N2O4/c29-25(30)23(14-17-7-5-6-16-12-13-27-24(16)17)28-26(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-13,22-23,27H,14-15H2,(H,28,31)(H,29,30)/t23-/m0/s1
• InChI Key： MQRCRFONZFKBEI-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=C2C=CNC=12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 663
• XLogP3: 4.8
• Topological Polar Surface Area: 91.4

Additional information on (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid

Comprehensive Overview of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid (CAS No. 2306254-54-4)

The compound (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid, identified by its CAS No. 2306254-54-4, is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and an indole moiety, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, peptide-based therapeutics, and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in targeted drug delivery systems. The indole functional group, a common motif in natural products, enhances the compound's potential for interacting with biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme inhibitors. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

The compound's chiral center at the 2S position ensures stereochemical purity, a key factor in peptide-based drug development. Its compatibility with automated peptide synthesizers and green chemistry protocols further elevates its relevance in modern laboratories. Frequently asked questions in search engines include: "How is CAS No. 2306254-54-4 used in peptide synthesis?" or "What are the storage conditions for Fmoc-indole amino acids?"—highlighting its practical significance.

From a synthetic perspective, the carboxylic acid terminus allows for further functionalization, enabling conjugation to nanoparticles, fluorescent probes, or biopolymers. This versatility is particularly valuable in theranostic applications, where diagnostics and therapy are combined. The compound's stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) also contribute to its widespread adoption.

In summary, (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid (CAS No. 2306254-54-4) represents a critical tool for researchers exploring peptide engineering, biopharmaceuticals, and chemical biology. Its alignment with cutting-edge scientific trends ensures its continued prominence in both academic and industrial settings.